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Compound of Interest

Compound Name: Nordoxepin-d4 HCl

Cat. No.: B1165069

Get Quote

Executive Summary & Chemical Assessment
Nordoxepin-d4 HCl (CAS: 2887-91-4 unlabelled parent) is a high-value, deuterated internal

standard used in LC-MS/MS quantification of tricyclic antidepressants. While chemically

behaving as a stable amine salt, its biological potency and environmental persistence dictate a

zero-discharge disposal policy.

Critical Directive: Under no circumstances should this compound be discharged into municipal

sewage systems. It is classified as an Acute Aquatic Toxin (Category 1) and a Reproductive

Toxin (Category 2).[1]

Physicochemical & Hazard Profile

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1165069#bc-rfq
https://www.benchchem.com/product/b1165069/docs?utm_src=pdf-body#operational-guide-nordoxepin-d4-hcl-disposal-procedures
https://cdn.caymanchem.com/cdn/msds/15888m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165069?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification Disposal Implication

Form Solid (Crystalline Powder)
High dusting potential; requires

HEPA controls during transfer.

Solubility
Soluble in Methanol, Water,

DMSO

Do not pour aqueous solutions

down the sink.

Acidity Hydrochloride Salt (Amine)
Incompatible with strong

oxidizers and alkalis.

GHS Toxicity Acute Tox. 3 (Oral)
Handle as "High Hazard" toxic

waste.

Environmental Aquatic Acute 1 STRICT SEWER BAN.

Pre-Disposal Protocol: Segregation & Handling
Effective disposal begins at the bench. Mixing this stable isotope with incompatible streams

creates "unknowns" that are expensive and dangerous to remediate.

A. Waste Stream Segregation
Nordoxepin-d4 HCl must be segregated into Non-Halogenated Organic waste streams (if

dissolved in MeOH/DMSO) or Solid Toxic waste (if powder).

DO NOT MIX WITH:

Strong Oxidizers: (e.g., Nitric acid, Peroxides) – Risk of exothermic reaction and toxic gas

evolution (NOx, HCl).

Strong Bases: (e.g., Sodium Hydroxide) – Liberates the free base amine, altering solubility

and volatility.

B. Container Selection
Solids: Use wide-mouth High-Density Polyethylene (HDPE) jars or original amber glass vials.

Liquids: Amber glass bottles with PTFE-lined caps.
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Labeling: All waste containers must be labeled "Hazardous Waste - Toxic" with the specific

constituent "Nordoxepin-d4 HCl" clearly written.

Disposal Workflow (Decision Tree)
The following logic gate ensures compliance with RCRA (Resource Conservation and

Recovery Act) and local EHS protocols.
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Figure 1: Decision matrix for the segregation and disposal of Nordoxepin-d4 HCl based on

physical state.

Detailed Procedures
Scenario A: Disposal of Expired Solid Standard (Dry
Powder)
Why: Deuterated standards degrade over time (H/D exchange) or absorb moisture.

Inventory Reconciliation: Before disposal, log the mass in your LIMS/Inventory system. Mark

the specific vial ID as "Disposed."

Primary Containment: Keep the substance in its original amber vial if possible. Ensure the

cap is tight.[2]

Secondary Containment: Place the vial into a clear, sealable polyethylene bag (Zip-lock).

Waste Stream: Place the bagged vial into the Lab Pack drum designated for "Toxic Solids."

Documentation: On the waste manifest, list "Nordoxepin HCl" (the d4 isotope does not alter

the chemical waste classification).

Scenario B: Disposal of Liquid Stock Solutions (e.g., in
Methanol)
Why: Most analytical labs generate liquid waste from LC-MS preparation.

Compatibility Check: Ensure the waste carboy is designated for Organic Solvents (Non-

Halogenated).

Transfer: Pour the solution into the carboy using a funnel to prevent splashing.

Rinsing: Rinse the empty vial 3x with Methanol. Add rinsate to the same carboy.

Vial Disposal: Defaced, triple-rinsed vials can usually be discarded in glass trash (verify with

local EHS) or treated as trace-contaminated sharps.
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Scenario C: Spills & Emergency Cleanup
Why: Nordoxepin is a potent pharmacological agent. Skin absorption or inhalation of dust is a

risk.

PPE: Wear Nitrile gloves (double gloving recommended), safety goggles, and a lab coat. If

powder is airborne, use a N95 or P100 respirator.

Containment:

Liquid Spill: Absorb with vermiculite or spill pads.

Powder Spill: Cover with a damp paper towel to prevent dusting, then wipe up.

Decontamination: Clean the surface with a mild detergent and water. Do not use bleach

immediately, as it may react with amines to form chloramines; use a soapy water wash first.

Disposal: Place all cleanup materials into a hazardous waste bag labeled "Toxic Debris."

Regulatory & Compliance Notes
RCRA Classification (USA): Nordoxepin is not explicitly P-listed by name, but it is a toxic

pharmaceutical. It should be managed as Hazardous Waste due to its toxicity characteristic.

Sewer Ban: In accordance with EPA's "Management Standards for Hazardous Waste

Pharmaceuticals" (Subpart P), no pharmaceutical waste may be sewered.[3]

Isotope Tracking: While the EPA treats the d4 isotope identical to the parent, your internal

accounting must track the destruction of the isotope to satisfy grant or project accounting

requirements.

References
U.S. Environmental Protection Agency (EPA). (2019). Management Standards for Hazardous
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1165069?utm_src=pdf-custom-synthesis#bc-rfq
https://cdn.caymanchem.com/cdn/msds/15888m.pdf
https://collectandrecycle.com/chemical-waste-disposal/amine/
https://www.epa.gov/system/files/documents/2022-10/Quick%20Start%20Guide%20-%20Managing%20Hazardous%20Waste%20Pharmaceuticals.pdf
https://www.epa.gov/hwgenerators/management-hazardous-waste-pharmaceuticals
https://www.benchchem.com/product/b1165069/docs#operational-guide-nordoxepin-d4-hcl-disposal-procedures
https://www.benchchem.com/product/b1165069/docs#operational-guide-nordoxepin-d4-hcl-disposal-procedures
https://www.benchchem.com/product/b1165069/docs#operational-guide-nordoxepin-d4-hcl-disposal-procedures
https://www.benchchem.com/product/b1165069/docs#operational-guide-nordoxepin-d4-hcl-disposal-procedures
https://www.benchchem.com/product/b1165069?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165069?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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